Cas no 2228913-80-0 (3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid)

• Product Name: 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid
• CAS No: 2228913-80-0
• MF: C₁₅H₂₅NO₆
• MW: 315.362105131149
• CID: 6035700
• PubChem ID: 165642410
• Update Time: 2025-05-19

3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-[1-[(1,1-dimethylethoxy)carbonyl]-4-piperidinyl]-
• 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid
• EN300-1879119
• 2228913-80-0
• 3-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}pentanedioic acid

• Inchi： 1S/C15H25NO6/c1-15(2,3)22-14(21)16-6-4-10(5-7-16)11(8-12(17)18)9-13(19)20/h10-11H,4-9H2,1-3H3,(H,17,18)(H,19,20)
• InChI Key： HUCDLVMKWYDBCT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1CCN(C(OC(C)(C)C)=O)CC1)CC(O)=O

Computed Properties

• Exact Mass: 315.16818752g/mol
• Monoisotopic Mass: 315.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Predicted)
• Boiling Point: 474.2±15.0 °C(Predicted)
• pka: 4.27±0.10(Predicted)

Additional information on 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid

Introduction to 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid (CAS No. 2228913-80-0)

3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid, identified by the chemical compound code CAS No. 2228913-80-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of novel therapeutic agents. Its unique structural features, including a piperidine ring and a pentanedioic acid backbone, make it a versatile intermediate in the creation of complex molecular architectures.

The structure of 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid is characterized by its bifunctional nature, which allows for diverse chemical modifications. The presence of a tert-butoxy carbonyl (Boc) group at the piperidine nitrogen enhances its stability and reactivity, making it an ideal candidate for protecting group chemistry in peptide synthesis. Additionally, the pentanedioic acid moiety provides two carboxylic acid functional groups, which can be further derivatized to introduce additional pharmacophores or linkages. This dual functionality has been exploited in various synthetic strategies to develop novel bioactive molecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid has emerged as a valuable building block in this endeavor. Its incorporation into drug candidates has shown potential in multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound’s ability to serve as a precursor for the synthesis of peptidomimetics and other complex molecules has opened up new avenues for drug discovery.

One of the most compelling aspects of 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid is its role in the development of targeted therapies. By leveraging its structural flexibility, researchers have been able to design molecules that interact specifically with disease-causing pathways. For instance, studies have demonstrated its utility in creating inhibitors that target enzymes involved in cancer progression. The Boc group not only protects the piperidine nitrogen during synthetic modifications but also enhances the solubility and stability of the resulting drug candidates, facilitating their formulation into viable therapeutics.

The synthetic pathways involving 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid are diverse and well-documented. Researchers have employed various catalytic methods to introduce functional groups at different positions along the pentanedioic acid chain. These modifications have led to the discovery of novel compounds with enhanced pharmacological properties. For example, selective hydrolysis of the Boc group has allowed for the generation of free amine functionalities, which can be further coupled with other pharmacophores to create more complex molecular entities.

Recent advancements in computational chemistry have also played a crucial role in optimizing the synthesis and application of 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid. Molecular modeling techniques have been used to predict how different modifications will affect the compound’s bioactivity and pharmacokinetic properties. These predictions have guided experimental efforts, leading to more efficient synthetic routes and improved drug candidates. By integrating experimental data with computational insights, researchers can now design molecules with greater precision and confidence.

The pharmacological evaluation of derivatives derived from 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid has revealed several promising candidates for clinical development. In preclinical studies, these derivatives have shown efficacy in models of inflammation and cancer by modulating key signaling pathways. The ability to fine-tune the structure of these compounds has allowed researchers to optimize their potency while minimizing off-target effects. This level of control is essential for developing safe and effective therapeutics.

Moreover, the versatility of 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid extends beyond its use as an intermediate in drug synthesis. It has also been explored as a tool for studying enzyme mechanisms and protein interactions. By incorporating this compound into biochemical assays, researchers can gain insights into how enzymes function at a molecular level. These studies not only advance our understanding of biological processes but also provide valuable information for designing more effective drugs.

The future prospects for 3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid are bright, with ongoing research aimed at expanding its applications in pharmaceuticals and biotechnology. As synthetic methodologies continue to evolve, new derivatives will likely be developed with enhanced properties tailored for specific therapeutic needs. Additionally, interdisciplinary approaches combining chemistry with biology and computer science will further accelerate the discovery process.

In conclusion,3-{1-(tert-butoxy)carbonylpiperidin-4-yl}pentanedioic acid (CAS No. 2228913-80-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug development efforts across multiple therapeutic areas. As research progresses, this compound will undoubtedly continue to play a pivotal role in discovering novel therapeutics that address unmet medical needs.